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Compound of Interest

Compound Name: Daf-FM

Cat. No.: B1588539 Get Quote

Ensuring the safe and proper disposal of fluorescent probes like Daf-FM (4-amino-5-

methylamino-2',7'-difluorofluorescein) and its diacetate form is critical for laboratory safety and

environmental protection. This guide provides essential procedural steps for the disposal of

Daf-FM, aligning with standard laboratory safety practices and regulatory requirements.

Immediate Safety and Handling for Disposal
Before beginning any disposal procedure, ensure you are wearing appropriate Personal

Protective Equipment (PPE), including a lab coat, safety glasses, and chemical-resistant

gloves.[1] Handle all Daf-FM waste in a well-ventilated area, preferably within a chemical fume

hood, to prevent inhalation of any dust or aerosols.[1]

Step-by-Step Disposal Procedure
The primary guideline for Daf-FM disposal is to treat it as hazardous chemical waste.[1] Due to

its chemical nature and the fact that its toxicological properties have not been fully investigated,

it should not be disposed of down the drain or in regular trash.[1][2]

Segregation and Collection:

Collect all waste materials containing Daf-FM, including unused solutions, contaminated

labware (e.g., pipette tips, vials), and used PPE, into a designated, leak-proof hazardous

waste container.
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This container should be clearly labeled as "Hazardous Waste: Daf-FM" and include any

other hazard information required by your institution.

Waste Storage:

Keep the hazardous waste container sealed when not in use.

Store the sealed container in a designated, secure area away from incompatible materials

until it is collected.

Institutional EHS Coordination:

Contact your institution's Environmental Health and Safety (EHS) department to arrange

for the pickup and final disposal of the Daf-FM waste. They will ensure the waste is

managed in accordance with local and national regulations.

Alternatively, surplus and non-recyclable solutions can be offered to a licensed disposal

company.

Spill Management:

In the event of a spill, absorb the material with an inert absorbent.

Collect the absorbed waste into a sealed container for disposal as chemical waste.

Quantitative Data Summary
While specific quantitative limits for Daf-FM disposal are not widely established, the following

table summarizes key chemical properties relevant to its handling and disposal.
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Property Value Source

Chemical Formula C₂₁H₁₄F₂N₂O₅

Molecular Weight 412.34 g/mol

Solubility Soluble in DMSO

Hazard Statements H302: Harmful if swallowed

Precautionary Statements

P501: Dispose of

contents/container to an

appropriate treatment and

disposal facility in accordance

with applicable laws and

regulations.

Experimental Protocols Cited
The disposal procedures outlined are based on standard laboratory chemical waste

management protocols. Specific experimental protocols for the neutralization or deactivation of

Daf-FM are not readily available, reinforcing the recommendation to treat it as chemical waste

for professional disposal.

Daf-FM Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Daf-FM in a

laboratory setting.
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Daf-FM Disposal Workflow Diagram

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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